molecular formula C22H22N4O3S B2797145 N-(3-imidazol-1-ylpropyl)-4-(4-methylphenyl)sulfonyl-2-phenyl-1,3-oxazol-5-amine CAS No. 823828-87-1

N-(3-imidazol-1-ylpropyl)-4-(4-methylphenyl)sulfonyl-2-phenyl-1,3-oxazol-5-amine

Cat. No. B2797145
CAS RN: 823828-87-1
M. Wt: 422.5
InChI Key: FEVVBMVPPOZDCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-imidazol-1-ylpropyl)-4-(4-methylphenyl)sulfonyl-2-phenyl-1,3-oxazol-5-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known by its abbreviated name 'compound 29' and has been synthesized by various methods for scientific research purposes.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activity

Research on amidomethane sulfonyl-linked bis heterocycles, including pyrrolyl oxazoles, thiazoles, and imidazoles, highlights the interest in these compounds for their antioxidant activities. Compounds with similar structural features have shown promising results, outperforming even established antioxidants like Ascorbic acid in some tests (Talapuru et al., 2014). This underscores the potential of sulfonyl-linked heterocycles in developing new antioxidant agents.

Another area of research involves the synthesis of bioactive molecules containing sulphonamido quinazolinyl imidazole structures for biological and pharmacological screening. These molecules have been evaluated for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities, indicating the versatility of imidazole derivatives in drug discovery (Patel et al., 2009).

Enzyme Inhibition for Therapeutic Applications

Studies also focus on the enzyme inhibitory potential of new sulfonamides, incorporating structures analogous to the queried compound. These investigations aim at discovering new therapeutic agents targeting specific enzymes like α-glucosidase and acetylcholinesterase, critical for managing conditions such as diabetes and Alzheimer's disease. The structure-activity relationship analysis and in silico molecular docking studies provide insights into the mechanism of action and the potential therapeutic applications of these compounds (Abbasi et al., 2019).

Advanced Material Science Applications

The research extends beyond biological activity, with investigations into the synthesis of imidazole derivatives for materials science applications. For instance, the development of novel synthetic routes to create imidazolyl derivatives of the thiochroman ring opens up possibilities for new materials with unique chemical and physical properties, potentially applicable in electronics, catalysis, and photonics (Cozzi & Pillan, 1988).

properties

IUPAC Name

N-(3-imidazol-1-ylpropyl)-4-(4-methylphenyl)sulfonyl-2-phenyl-1,3-oxazol-5-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H22N4O3S/c1-17-8-10-19(11-9-17)30(27,28)22-21(24-12-5-14-26-15-13-23-16-26)29-20(25-22)18-6-3-2-4-7-18/h2-4,6-11,13,15-16,24H,5,12,14H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FEVVBMVPPOZDCM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=CC=C3)NCCCN4C=CN=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H22N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

422.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-imidazol-1-ylpropyl)-4-(4-methylphenyl)sulfonyl-2-phenyl-1,3-oxazol-5-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.